molecular formula C8H17ClN2O2S B13235433 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride

4-(2-Methylpropyl)piperazine-1-sulfonyl chloride

Cat. No.: B13235433
M. Wt: 240.75 g/mol
InChI Key: QLTFMRRJHCWFCN-UHFFFAOYSA-N
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Description

4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is a sulfonated piperazine derivative featuring a sulfonyl chloride group at the 1-position and an isobutyl (2-methylpropyl) substituent at the 4-position of the piperazine ring. The sulfonyl chloride moiety makes it highly reactive toward nucleophiles, enabling its use as a key intermediate in pharmaceuticals, agrochemicals, and materials science . Its structure combines steric bulk from the isobutyl group with the electrophilic reactivity of the sulfonyl chloride, distinguishing it from simpler piperazine sulfonates.

Properties

Molecular Formula

C8H17ClN2O2S

Molecular Weight

240.75 g/mol

IUPAC Name

4-(2-methylpropyl)piperazine-1-sulfonyl chloride

InChI

InChI=1S/C8H17ClN2O2S/c1-8(2)7-10-3-5-11(6-4-10)14(9,12)13/h8H,3-7H2,1-2H3

InChI Key

QLTFMRRJHCWFCN-UHFFFAOYSA-N

Canonical SMILES

CC(C)CN1CCN(CC1)S(=O)(=O)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride involves several steps. One common method includes the reaction of piperazine with 2-methylpropyl chloride to form 4-(2-Methylpropyl)piperazine. This intermediate is then reacted with chlorosulfonic acid to yield the final product . Industrial production methods often involve similar synthetic routes but are optimized for large-scale production to ensure high yield and purity .

Chemical Reactions Analysis

4-(2-Methylpropyl)piperazine-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Common reagents used in these reactions include bases like pyridine and solvents such as dichloromethane . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-(2-Methylpropyl)piperazine-1-sulfonyl chloride has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is utilized in the development of biologically active molecules, including potential pharmaceuticals.

    Medicine: It serves as an intermediate in the synthesis of drugs with various therapeutic effects.

    Industry: The compound is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride involves its reactivity as a sulfonyl chloride. It can form covalent bonds with nucleophiles, leading to the formation of sulfonamide derivatives. These reactions often target specific molecular pathways, depending on the application .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Reactivity and Physicochemical Properties

The reactivity and physicochemical properties of piperazine-sulfonyl chlorides are heavily influenced by substituents. Below is a comparative analysis:

Compound Name Substituent at Piperazine 4-Position Molecular Formula Molecular Weight (g/mol) Key Characteristics Reference
4-(2-Methylpropyl)piperazine-1-sulfonyl chloride 2-Methylpropyl (isobutyl) C8H16ClN2O2S* ~248.7 (estimated) High steric bulk, hydrophobic; reactive sulfonyl chloride for nucleophilic substitutions.
4-Methylpiperazine-1-sulfonyl chloride Methyl C5H11ClN2O2S 198.7 Smaller substituent enhances reactivity due to reduced steric hindrance. Used as a medical intermediate.
4-(3-(Methylsulfonyl)phenyl)piperazine-1-sulfonyl chloride 3-(Methylsulfonyl)phenyl C11H14ClN2O4S2 338.8 Aromatic substituent increases molecular weight and polar surface area; reduced solubility in non-polar solvents.
{4-[4-(2-Methylpropyl)piperazine-1-sulfonyl]phenyl}boronic acid 4-Boronic acid phenyl C16H26BN2O4S 369.3 Boronic acid enables Suzuki couplings; sulfonyl chloride replaced by boronate, altering reactivity.

*Exact molecular formula inferred from structural analogs.

Key Observations:
  • Electronic Effects : Electron-withdrawing groups (e.g., methylsulfonylphenyl in ) increase electrophilicity of the sulfonyl chloride, whereas alkyl groups (e.g., isobutyl) may slightly decrease it.
  • Solubility : Hydrophobic isobutyl groups reduce aqueous solubility compared to polar substituents like boronic acid or methylsulfonylphenyl .

Biological Activity

4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is a sulfonamide derivative of piperazine, a class of compounds known for their diverse biological activities. This article explores the biological activity of this compound, including its potential therapeutic applications, mechanisms of action, and relevant case studies.

  • Molecular Formula : C8H16ClN2O2S
  • Molecular Weight : 220.74 g/mol
  • IUPAC Name : 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride

The biological activity of 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. These interactions can modulate biochemical pathways, leading to therapeutic effects. Specific mechanisms include:

  • Enzyme Inhibition : The compound may inhibit specific enzymes involved in disease processes, potentially leading to reduced disease progression.
  • Receptor Modulation : It may act as a ligand for various receptors, influencing cellular signaling pathways.

Antiviral Activity

Research indicates that piperazine derivatives exhibit antiviral properties. For example, studies have shown that piperazine-based compounds can inhibit viruses such as Chikungunya virus (CHIKV) through structure-activity relationship (SAR) studies, which suggest that modifications to the piperazine structure can enhance antiviral efficacy .

Antimicrobial Activity

Piperazine derivatives have also been evaluated for their antimicrobial properties. The sulfonamide group is known for its broad-spectrum antimicrobial activity. Compounds in this class have been shown to inhibit the growth of various Gram-positive and Gram-negative bacteria .

Antifilarial Activity

In related studies, piperazine compounds have demonstrated macrofilaricidal and microfilaricidal activities against filarial infections. For instance, certain piperazine derivatives have been found effective against Brugia malayi, indicating potential for developing new antifilarial agents .

Case Studies

  • Antiviral Efficacy Against CHIKV
    • A study identified analogues of sulfonyl-piperazine compounds that showed significant antiviral activity against CHIKV in vitro. The optimized compounds demonstrated selectivity indices greater than 61, indicating a strong potential for antiviral drug development .
  • Antimicrobial Potency
    • Research on sulfonamide derivatives has revealed their effectiveness against multidrug-resistant strains of bacteria such as Escherichia coli and Klebsiella pneumoniae. These findings support the development of new antibiotics based on the piperazine scaffold .
  • Antifilarial Activity
    • A compound similar to 4-(2-Methylpropyl)piperazine-1-sulfonyl chloride was tested in animal models for its efficacy against filarial infections. Results showed a significant reduction in adult worm populations and microfilariae counts, highlighting its potential in treating filarial diseases .

Data Summary Table

Biological Activity Mechanism Reference
AntiviralInhibition of viral replication
AntimicrobialInhibition of bacterial growth
AntifilarialMacrofilaricidal and microfilaricidal

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